Cas no 2118032-97-4 (3-Pyridinecarbonitrile, 5-(1-azetidinylmethyl)-)

• Product Name: 3-Pyridinecarbonitrile, 5-(1-azetidinylmethyl)-
• CAS No: 2118032-97-4
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 5277067
• Update Time: 2025-09-28

3-Pyridinecarbonitrile, 5-(1-azetidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 5-(1-azetidinylmethyl)-

• Inchi： 1S/C10H11N3/c11-5-9-4-10(7-12-6-9)8-13-2-1-3-13/h4,6-7H,1-3,8H2
• InChI Key： SJEXERSOIKNHRP-UHFFFAOYSA-N
• SMILES： C1=NC=C(CN2CCC2)C=C1C#N

Additional information on 3-Pyridinecarbonitrile, 5-(1-azetidinylmethyl)-

Comprehensive Overview of 3-Pyridinecarbonitrile, 5-(1-azetidinylmethyl)- (CAS No. 2118032-97-4)

3-Pyridinecarbonitrile, 5-(1-azetidinylmethyl)- (CAS No. 2118032-97-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and azetidine moieties, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a nitrile group with a heterocyclic framework, offering versatile reactivity and functionalization opportunities.

The growing demand for novel heterocyclic compounds in medicinal chemistry has positioned 3-Pyridinecarbonitrile, 5-(1-azetidinylmethyl)- as a candidate for further exploration. Its azetidinylmethyl substituent is a key feature, as azetidine rings are known for their conformational rigidity and bioactivity. This makes the compound a potential building block for small-molecule therapeutics, particularly in targeting enzymes or receptors involved in metabolic and neurological disorders. Recent studies have also highlighted its relevance in catalysis and ligand design, aligning with the broader trend of sustainable chemistry.

In the context of AI-driven drug discovery, 3-Pyridinecarbonitrile, 5-(1-azetidinylmethyl)- has been flagged in computational screenings due to its favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties. This aligns with the industry's shift toward in silico methods to accelerate lead optimization. Additionally, its nitrile functionality is of interest in click chemistry applications, a hot topic in bioconjugation and polymer science. Researchers are actively investigating its role in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation.

From a synthetic perspective, the compound's pyridine-carbonitrile core offers a platform for diverse derivatization. This is particularly relevant in the development of agrochemicals, where such structures are often incorporated into herbicides and insecticides. The azetidine ring further enhances its potential as a bioisostere, replacing traditional motifs like piperidine to improve pharmacokinetics. These attributes make 3-Pyridinecarbonitrile, 5-(1-azetidinylmethyl)- a versatile intermediate in structure-activity relationship (SAR) studies.

Environmental and regulatory considerations are also shaping the discourse around this compound. With increasing emphasis on green chemistry, researchers are evaluating sustainable synthesis routes for 3-Pyridinecarbonitrile, 5-(1-azetidinylmethyl)-, minimizing waste and hazardous byproducts. Its potential as a biodegradable intermediate further aligns with global sustainability goals. Moreover, its non-toxic profile (under standard conditions) makes it a safer alternative to traditional highly reactive intermediates in organic synthesis.

In summary, 3-Pyridinecarbonitrile, 5-(1-azetidinylmethyl)- (CAS No. 2118032-97-4) represents a compelling case study at the intersection of medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted applications—from drug discovery to catalysis—underscore its importance in modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and eco-friendly chemical processes.